Methyl 5-amino-2-oxo-1H-pyridine-3-carboxylate;hydrochloride

• IUPAC Name: methyl 5-amino-2-oxo-1H-pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C7H8N2O3.ClH/c1-12-7(11)5-2-4(8)3-9-6(5)10;/h2-3H,8H2,1H3,(H,9,10);1H
• InChI Key: HIOLCSVLKYURAD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CNC1=O)N.Cl
• Molecular Formula: C7H9ClN2O3
• Molecular Weight: 204.61 g/mol

Description

“Methyl 5-amino-2-oxo-1H-pyridine-3-carboxylate;hydrochloride” is a complex organic compound. Based on its name, it likely contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The “5-amino” and “2-oxo” parts suggest the presence of an amino group (NH2) and a carbonyl group (C=O) at the 5th and 2nd positions of the pyridine ring, respectively. The “3-carboxylate” indicates a carboxylate group (COO-) at the 3rd position.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyridine ring, with the various groups attached at the specified positions. Detailed structural analysis would typically involve techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on the specific groups present. For example, the amino group might participate in reactions with acids, while the carboxylate group could react with bases. The pyridine ring could potentially undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. These might include its solubility in various solvents, its melting and boiling points, and its spectral properties.

Scientific Research Applications

Indole Derivatives and Alkaloids

Indoles are significant heterocyclic systems found in natural products and drugs. They play a crucial role in cell biology and exhibit diverse biological activities. . EN300-6736648 contains an indole moiety, making it relevant to this field.

Anti-Inflammatory and Analgesic Activities

Indole derivatives have shown promise in pharmacology. . EN300-6736648’s structure may contribute to similar effects.

Multicomponent Reactions

Indoles participate in multicomponent reactions, leading to diverse scaffolds. . EN300-6736648’s structure could be explored in similar reactions.

Mechanism of Action

Without specific context (such as the compound’s use in a pharmaceutical context), it’s difficult to comment on the mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

Future research could potentially explore the synthesis of this compound, its properties, and its potential applications. For example, it might be of interest in the development of new pharmaceuticals or materials.